Cas no 1805109-74-3 (3-Amino-2-(difluoromethyl)-6-fluoropyridine-4-acetonitrile)

• Product Name: 3-Amino-2-(difluoromethyl)-6-fluoropyridine-4-acetonitrile
• CAS No: 1805109-74-3
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4810809
• Update Time: 2025-07-19

3-Amino-2-(difluoromethyl)-6-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-fluoropyridine-4-acetonitrile

• Inchi： 1S/C8H6F3N3/c9-5-3-4(1-2-12)6(13)7(14-5)8(10)11/h3,8H,1,13H2
• InChI Key： DKPGBBORUMWFEE-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)F)CC#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(difluoromethyl)-6-fluoropyridine-4-acetonitrile

Recent Advances in the Study of 3-Amino-2-(difluoromethyl)-6-fluoropyridine-4-acetonitrile (CAS: 1805109-74-3)

The compound 3-Amino-2-(difluoromethyl)-6-fluoropyridine-4-acetonitrile (CAS: 1805109-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and fluoropyridine moieties, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 3-Amino-2-(difluoromethyl)-6-fluoropyridine-4-acetonitrile as a building block for the synthesis of selective kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibit high affinity for specific kinase targets, making them potential candidates for treating cancers and inflammatory diseases. The study highlighted the compound's ability to modulate kinase activity through its unique electronic and steric properties.

In addition to its applications in kinase inhibition, recent research has also investigated the antimicrobial properties of 3-Amino-2-(difluoromethyl)-6-fluoropyridine-4-acetonitrile. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and efflux pump mechanisms.

The synthetic pathways for 3-Amino-2-(difluoromethyl)-6-fluoropyridine-4-acetonitrile have also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact. The authors emphasized the importance of this advancement for large-scale production, which is critical for further preclinical and clinical studies.

Looking ahead, researchers are exploring the potential of 3-Amino-2-(difluoromethyl)-6-fluoropyridine-4-acetonitrile in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Preliminary data suggest that its derivatives may modulate key pathways involved in these conditions, though further studies are needed to validate these findings. The compound's versatility and unique chemical properties position it as a valuable tool for future drug discovery efforts.